VU0364289

• CAS No.: 1242443-29-3
• Product Name: VU0364289
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.41
• IUPAC Name: 2-[4-(2-phenylmethoxyacetyl)piperazin-1-yl]benzonitrile
• Standard InChI: InChI=1S/C20H21N3O2/c21-14-18-8-4-5-9-19(18)22-10-12-23(13-11-22)20(24)16-25-15-17-6-2-1-3-7-17/h1-9H,10-13,15-16H2
• Standard InChIKey: LTPGKAICNBCBPT-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=C2C#N)C(=O)COCC3=CC=CC=C3
• Appearance: Solid powder
• Description: VU0364289 is a novel N-aryl piperazine mGlu5 positive allosteric modulator.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VU0364289, VU 0364289, VU-0364289
• Reference: 1: Gregory KJ, Herman EJ, Ramsey AJ, Hammond AS, Byun NE, Stauffer SR, Manka JT, Jadhav S, Bridges TM, Weaver CD, Niswender CM, Steckler T, Drinkenburg WH, Ahnaou A, Lavreysen H, Macdonald GJ, Bartolomé JM, Mackie C, Hrupka BJ, Caron MG, Daigle TL, Lindsley CW, Conn PJ, Jones CK. N-aryl piperazine metabotropic glutamate receptor 5 positive allosteric modulators possess efficacy in preclinical models of NMDA hypofunction and cognitive enhancement. J Pharmacol Exp Ther. 2013 Nov;347(2):438-57. doi: 10.1124/jpet.113.206623. Epub 2013 Aug 21. PubMed PMID: 23965381; PubMed Central PMCID: PMC3807069.; 2: Zhou Y, Manka JT, Rodriguez AL, Weaver CD, Days EL, Vinson PN, Jadhav S, Hermann EJ, Jones CK, Conn PJ, Lindsley CW, Stauffer SR. Discovery of N-Aryl Piperazines as Selective mGlu(5) Potentiators with Efficacy in a Rodent Model Predictive of Anti-Psychotic Activity. ACS Med Chem Lett. 2010 Nov 11;1(8):433-438. Epub 2010 Aug 13. PubMed PMID: 23308336; PubMed Central PMCID: PMC3539763.
• PubChem Compound: 46865097
• Last Modified: Nov 11 2021